Cas no 2034529-50-3 (3-(2-chlorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2-chlorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 2034529-50-3
• MF: C₁₈H₁₆Cl₂N₂O₃S
• MW: 411.302241325378
• CID: 5352664
• Update Time: 2025-10-23

3-(2-chlorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-5-methylisoxazole-4-carboxamide
• 3-(2-chlorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C18H16Cl2N2O3S/c1-10-16(17(22-25-10)11-5-3-4-6-12(11)19)18(23)21-9-13(24-2)14-7-8-15(20)26-14/h3-8,13H,9H2,1-2H3,(H,21,23)
• InChI Key： NHBZGNBBNJKZSQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(C2=C(C)ON=C2C2C=CC=CC=2Cl)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 487
• XLogP3: 4.4
• Topological Polar Surface Area: 92.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2-chlorophenyl)-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-5-methyl-1,2-oxazole-4-carboxamide

3-(2-Chlorophenyl)-N-[2-(5-Chlorothiophen-2-yl)-2-Methoxyethyl]-5-Methyl-1,2-Oxazole-4-Carboxamide (CAS No. 2034529-50-3)

3-(2-Chlorophenyl)-N-[2-(5-Chlorothiophen-2-yl)-2-Methoxyethyl]-5-Methyl-1,2-Oxazole-4-Carboxamide is a highly specialized organic compound with the CAS registry number 2034529-50-3. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxazole ring system. The molecule is characterized by its complex structure, which includes a chlorophenyl group, a thiophene moiety, and a methoxyethyl substituent, all of which contribute to its unique chemical properties and potential applications in various fields.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient preparation of such intricate molecules, making them accessible for further research and development. The compound's structure has been optimized to enhance its stability and reactivity, which are critical factors in its potential use as a building block for more complex molecules or as an intermediate in pharmaceutical and agrochemical industries.

One of the most significant areas of interest for this compound is its application in drug discovery. The presence of the oxazole ring is particularly noteworthy, as it is known to exhibit bioisosteric properties, making it a valuable component in the design of bioactive molecules. Recent studies have highlighted the potential of this compound as a lead structure for developing new therapeutic agents targeting various diseases, including cancer and inflammatory conditions. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated using computational modeling and in vitro assays.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science. The incorporation of the chlorothiophene group imparts unique electronic properties to the molecule, making it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to facilitate charge transport is highly desirable.

The compound's stability under various environmental conditions has been a focal point of recent investigations. Studies have demonstrated that it exhibits remarkable resistance to thermal degradation and oxidative processes, which are critical attributes for its use in industrial applications. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its suitability for formulation into various delivery systems.

From an analytical standpoint, the characterization of this compound has been achieved using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences, which are essential for understanding its reactivity and function.

In conclusion, 3-(2-Chlorophenyl)-N-[2-(5-Chlorothiophen-2-yl)-2-Methoxyethyl]-5-Methyl-1,2-Oxazole-4-Carboxamide (CAS No. 2034529-50-3) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and favorable chemical properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.